Cas no 412281-11-9 (1-Methylpyrrolidine-3-carboxylic acid)

1-Methylpyrrolidine-3-carboxylic acid Properties

Names and Identifiers

• 1-Methylpyrrolidine-3-carboxylic acid
• 1-methyl-3-Pyrrolidinecarboxylic acid
• 1-METHYL-PYRROLIDINE-3-CARBOXYLIC ACID HYDROCHLORIDE
• 1-methylpyrrolidine-3-carboxylic acid hydrochloride
• 3-Pyrrolidinecarboxylic acid, 1-methyl-
• 1-methylpyrrolidine-3-carboxylic acid(SALTDATA: FREE)
• 3-Pyrrolidinecarboxylic acid, 1-methyl
• 1-METHYL-PYRROLIDINE-3-CARBOXYLIC ACID
• 3-Pyrrolidinecarboxylicacid, 1-methyl-
• NSC280668
• LJGFIWDOHOWUOY-UHFFFAOYSA-N
• STK503284
• N-methylpyrrolidine-3-carboxylic acid
• TRA0083092
• PB14668
• 3-Pyrroli
• 3-Pyrrolidinecarboxylic aci
• A825477
• ACHYRANTHINE
• CNB48455
• PB34995
• FT-0769242
• 1-methyl-3-pyrrolidinecarboxylic acid
• CCG-210351
• MFCD19231885
• PB23010
• AKOS005171214
• NSC-280668
• CS-0005397
• SY019266
• EICOSANEDIOICACIDDIMETHYLESTER
• BB 0216354
• A817984
• AM20120524
• SCHEMBL992118
• (R)-1-Methylpyrrolidine-3-carboxylic acid ee
• F0001-1164
• DTXSID40948593
• 412281-11-9
• 25712-60-1
• SY098539
• FT-0647848
• AB01000456-01
• EN300-57969
• MFCD09055221
• SB36227
• DB-013856
• ALBB-004694
• DB-014326
• 1-methylpyrrolidine-3-carboxylic acid
• +Expand

• MDL： MFCD09055221
• InChIKey： LJGFIWDOHOWUOY-UHFFFAOYSA-N
• Inchi： 1S/C6H11NO2/c1-7-3-2-5(4-7)6(8)9/h5H,2-4H2,1H3,(H,8,9)
• SMILES： O([H])C(C1([H])C([H])([H])N(C([H])([H])[H])C([H])([H])C1([H])[H])=O

Computed Properties

• Exact Mass: 190.05400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 129.079
• Heavy Atom Count: 9
• Complexity: 124
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.4
• Topological Polar Surface Area: 40.5

Experimental Properties

• LogP: 1.82390
• PSA: 34.89000
• Boiling Point: 227.1±33.0℃/760mmHg
• Flash Point: 91.1±25.4℃
• Density: 1.153±0.06 g/cm3 (20 ºC 760 Torr)